1-[3-fluoro-4-(4-morpholinyl)phenyl]-1-propanone

• IUPAC Name: 1-(3-fluoro-4-morpholin-4-ylphenyl)propan-1-one
• InChI: InChI=1S/C13H16FNO2/c1-2-13(16)10-3-4-12(11(14)9-10)15-5-7-17-8-6-15/h3-4,9H,2,5-8H2,1H3
• InChI Key: HTMSWXKDCFWUIM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)N2CCOCC2)F
• Molecular Formula: C13H16FNO2
• Molecular Weight: 237.27 g/mol

Description

1-[3-fluoro-4-(4-morpholinyl)phenyl]-1-propanone, commonly known as FMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FMPP is a synthetic compound that belongs to the class of phenylpropanoids. It is a white crystalline powder that is soluble in ethanol, methanol, and chloroform. FMPP is known for its ability to interact with the central nervous system, making it a valuable tool for researchers studying the brain and its functions.

Mechanism of Action

The exact mechanism of action of FMPP is not fully understood. However, it is believed that FMPP works by inhibiting the reuptake of dopamine and serotonin in the brain. This results in an increase in the levels of these neurotransmitters, leading to enhanced mood and feelings of well-being.
Biochemical and Physiological Effects:
FMPP has several biochemical and physiological effects on the body. It has been shown to increase the levels of dopamine and serotonin in the brain, leading to enhanced mood and feelings of well-being. FMPP has also been shown to increase the levels of norepinephrine in the brain, which can improve cognitive function and alertness.

Advantages and Limitations for Lab Experiments

FMPP has several advantages as a research tool. It is a potent and selective inhibitor of dopamine and serotonin reuptake, making it a valuable tool for studying the effects of drugs on these neurotransmitters. FMPP is also relatively easy to synthesize, making it readily available for use in research.
However, there are also some limitations to the use of FMPP in lab experiments. FMPP has a short half-life, which means that its effects are relatively short-lived. This can make it difficult to study the long-term effects of drugs on the brain using FMPP. Additionally, FMPP has been shown to have some toxic effects on the liver and kidneys, making it unsuitable for use in certain types of research.

Future Directions

There are several future directions for research involving FMPP. One area of research is the development of new drugs for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. FMPP has shown promise as a tool for developing new drugs that target dopamine and serotonin reuptake.
Another area of research is the study of the long-term effects of drugs on the brain using FMPP. While FMPP has a short half-life, it may still be possible to use it to study the long-term effects of drugs on the brain by administering it repeatedly over an extended period.
Finally, there is also potential for the use of FMPP in the development of new imaging techniques for the brain. FMPP has been shown to bind to certain receptors in the brain, making it a valuable tool for studying the structure and function of the brain using imaging techniques such as positron emission tomography (PET) and functional magnetic resonance imaging (fMRI).
Conclusion:
In conclusion, FMPP is a valuable tool for scientific research due to its ability to interact with the central nervous system. It is commonly used to study the effects of drugs on the brain and to investigate the mechanisms of action of various neurotransmitters. While there are some limitations to the use of FMPP in lab experiments, it has several advantages as a research tool and has the potential to be used in the development of new drugs and imaging techniques for the brain.

Synthesis Methods

The synthesis of FMPP is a complex process that involves several steps. The first step involves the reaction of 3-fluoro-4-nitrobenzene with morpholine in the presence of a catalyst. This reaction produces 3-fluoro-4-(4-morpholinyl)nitrobenzene, which is then reduced using hydrogen gas and a palladium catalyst to produce 3-fluoro-4-(4-morpholinyl)aniline. The final step involves the reaction of 3-fluoro-4-(4-morpholinyl)aniline with propionyl chloride to produce FMPP.

Scientific Research Applications

FMPP is widely used in scientific research due to its ability to interact with the central nervous system. It is commonly used as a tool to study the effects of drugs on the brain and to investigate the mechanisms of action of various neurotransmitters. FMPP is also used in the development of new drugs for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.